RF-A Gasoline(Technical)
Description
RF-A Gasoline(Technical), also known as RF-A Gasoline(Technical), is a useful research compound. Its molecular formula is C18H18. The purity is usually 95%.
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Scientific Research Applications
RF as a Multivariate Method for NIR Spectroscopic Analysis of Gasoline Random forest (RF) is shown to be a promising multivariate method for near-infrared (NIR) spectroscopic analysis of complex mixtures like gasoline. In a study, RF and Partial Least Squares (PLS) methods were compared for determining research octane numbers (RONs) of gasoline. The accuracy of quantitative analysis for gasoline samples generally improved with RF, and it offered a reduced chance of overfitting, a common issue in PLS modeling. However, RF required a calibration dataset composed of samples with a narrow interval in property or concentration variation to improve accuracy (Lee, Choi, Cha, & Chung, 2013).
Reactivity Comparison of Exhaust Emissions from Heavy-Duty Engines Research has been conducted to determine the ozone-forming potentials of various heavy-duty engines operating on industry average (RF-A) gasoline. The study investigated specific reactivities and reactivity adjustment factors for engines using RF-A gasoline, diesel, and alternative fuels. It showed that RF sensor technology can accurately measure soot accumulation on gasoline particulate filters, demonstrating its potential for emissions control and diagnostics in lean gasoline engine emission control (Newkirk & Bass, 1995).
Analysis of Volatile Organic Compounds Using RF Ionization Radio-frequency ionization (RFI) coupled with Fourier transform-ion cyclotron resonance mass spectrometry (FT-ICR MS) has been used to analyze volatile compounds in bio-oil and commercial gasoline samples. This method enables fingerprinting of gasoline samples and differentiating gasoline grades through principal component analysis of RFI/MS data. This study highlights the potential of RF technologies in detailed gasoline analysis and quality control (Olaitan et al., 2014).
Radio Frequency Heating for Soil Remediation Radio frequency heating (RFH) technology has been explored for soil remediation, especially in sites contaminated by gasoline and other petroleum products. RFH accelerates the rate of contaminant removal by enhancing the physical, chemical, and biological properties of contaminants and the soil. Studies have demonstrated the effectiveness of RFH in conjunction with soil vapor extraction, leading to significant reductions in gasoline range organics in contaminated soils (Price et al., 1999).
Radio Frequency Sensing of Particulate Matter on Gasoline Particulate Filters Research indicates that radio frequency (RF) sensors are capable of detecting particulate matter accumulation on gasoline particulate filters. This technology is valuable for onboard diagnostics in gasoline engines, contributing to better emission control and compliance with environmental regulations. The study shows the RF sensor's ability to measure soot loading accurately and its potential in enhancing vehicle emissions control systems (Parks et al., 2016).
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for RF-A Gasoline(Technical) involves the alkylation of isobutane with a mixture of olefins in the presence of a catalyst.", "Starting Materials": [ "Isobutane", "Olefins mixture" ], "Reaction": [ "The isobutane and olefins mixture are fed into a reactor vessel.", "A catalyst, typically a mixture of hydrofluoric acid and sulfuric acid, is added to the reactor.", "The reaction takes place at high temperature and pressure, typically around 100-150°C and 10-20 bar.", "The alkylation reaction results in the formation of RF-A Gasoline(Technical), which is then separated from the catalyst and other byproducts.", "The separated RF-A Gasoline(Technical) is then further processed to remove impurities and improve its properties." ] } | |
CAS No. |
8006-61-9 |
Molecular Formula |
C18H18 |
Synonyms |
RF-A Gasoline |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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